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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Furilazole, a herbicide safener, with other

alternatives based on available field trial data. Furilazole is a dichloroacetamide safener used

to protect crops, particularly maize (corn), from injury caused by chloroacetamide herbicides.

Its performance is critically evaluated against other common safeners such as benoxacor,

dichlormid, and R-29148, offering insights into its efficacy and applications in agricultural

research and development.

Comparative Performance of Herbicide Safeners
The efficacy of Furilazole and other safeners is often evaluated based on their ability to reduce

crop phytotoxicity and maintain or improve yield when used in conjunction with herbicides. The

following tables summarize the available comparative data from various studies.

Table 1: General Properties and Application of Selected Herbicide Safeners
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Safener
Chemical
Class

Primary Crop
Herbicides
Safened
Against

Typical
Application

Furilazole
Dichloroacetamid

e
Maize

Chloroacetamide

s (e.g.,

acetochlor,

metolachlor)

Pre-emergence,

Seed treatment

Benoxacor
Dichloroacetamid

e
Maize

Chloroacetamide

s (e.g., S-

metolachlor)

Pre-emergence

Dichlormid
Dichloroacetamid

e
Maize

Thiocarbamates,

Chloroacetamide

s

Pre-emergence

R-29148 Oxazolidine Maize Isoxaflutole Pre-emergence

Table 2: Summary of Comparative Field and Laboratory Trial Data
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Comparison Herbicide Crop Key Findings Study

Furilazole vs. R-

29148
Isoxaflutole Maize

R-29148 was

found to be a

more consistent

and effective

safener in

protecting corn

from isoxaflutole

injury. Furilazole

leached less

than R-29148 in

soil column

studies.

Nelson and

Penner (2007)

Furilazole vs.

Dichlormid
Acetochlor Maize Inbreds

Both safeners

reduced injury

from acetochlor,

but did not

always eliminate

it, especially at

higher herbicide

rates.

Sprague et al.

(2001)

Benoxacor vs.

Dichlormid
Metolachlor Maize Inbreds

Both safeners

reduced injury

from metolachlor.

Benoxacor

showed slightly

better

performance in

reducing the

percentage of

injured plants at

15 days after

treatment.

Sprague et al.

(2001)
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Experimental Protocols
Standardized experimental protocols are crucial for the accurate evaluation of herbicide

safener performance. Field trials are typically designed to assess crop tolerance (phytotoxicity)

and yield response under specific herbicide treatments.

A typical experimental workflow for evaluating herbicide safener efficacy involves the following

steps:
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Pre-Trial Phase

Trial Execution Phase

Post-Trial Phase

Site Selection
(Uniform soil type, weed pressure)

Experimental Design
(e.g., Randomized Complete Block)

Treatment Selection
(Safener, Herbicide, Rates, Timings)

Plot Establishment

Crop Planting

Herbicide/Safener Application
(Pre- or Post-emergence)

In-Season Data Collection
(Phytotoxicity, Vigor, Stand Count)

Harvest

Yield and Quality Measurement

Statistical Data Analysis

Reporting of Findings
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Cellular Environment Signal Transduction Detoxification Pathway

Furilazole Signal Perception
(Receptor Binding - Putative)

1. Binds

Chloroacetamide
Herbicide

Glutathione
Conjugation

Signal Transduction Cascade
2. Activates Induction of

Detoxification Genes
3. Leads to Increased GST

Expression
4. Results in 5. Catalyzes Non-toxic Herbicide

Conjugate
6. Forms

Vacuolar Sequestration
7. Transported for

Click to download full resolution via product page

To cite this document: BenchChem. [Furilazole Performance in Field Trials: A Comparative
Meta-Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662145#meta-analysis-of-field-trial-data-on-
furilazole-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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